2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(4-methoxyphenethyl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C22H27FN2O4S/c1-29-20-9-5-17(6-10-20)13-14-24-22(26)16-19-4-2-3-15-25(19)30(27,28)21-11-7-18(23)8-12-21/h5-12,19H,2-4,13-16H2,1H3,(H,24,26)
• InChI Key: QGWPCGWEBVSLOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H27FN2O4S
• Molecular Weight: 434.5 g/mol

Description

2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(4-methoxyphenethyl)acetamide, also known as FMPA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

• Synthesis in Carbohydrate Chemistry :

  • The compound's derivative, specifically the 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, has been utilized for the protection of hydroxyl groups in carbohydrate chemistry. This group was shown to be stable under acidic conditions and could be cleaved under mild basic conditions, making it useful for synthesizing complex carbohydrate molecules (Spjut, Qian, & Elofsson, 2010).

• Enzyme Inhibition Studies :

  • Derivatives of the compound have been synthesized and evaluated for their inhibition potential against various enzymes, such as bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These studies are significant in understanding the potential therapeutic applications of these compounds (Virk et al., 2018).

• Antibacterial Potentials :

  • Research has been conducted on synthesizing acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, including compounds related to 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(4-methoxyphenethyl)acetamide, to evaluate their antibacterial potentials. These studies are crucial for the development of new antibiotics and understanding the antibacterial properties of such compounds (Iqbal et al., 2017).

• Solid-Phase Synthesis Applications :

  • The compound's related beta-sultams have been synthesized through solid-phase synthesis, which is a method used in the production of combinatorial libraries for drug discovery. This technique is significant in the search for new antibacterial agents (Gordeev, Gordon, & Patel, 1997).

• Modification and Anticancer Studies :

  • Alterations of the compound's structure have been investigated for their anticancer effects and toxicity, such as modifications that replace the acetamide group with an alkylurea moiety. These studies are integral to developing more effective and less toxic anticancer agents (Wang et al., 2015).